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Compound of Interest

Compound Name: Rebaudioside S

Cat. No.: B15595482

Disclaimer: This technical guide addresses the thermal and pH stability of Rebaudioside S.
However, due to the limited availability of specific stability data for Rebaudioside S, a minor
steviol glycoside, this document leverages data from closely related and well-studied steviol
glycosides, namely Rebaudioside A, Rebaudioside M, and Stevioside. The stability profiles of
these compounds are expected to be comparable to that of Rebaudioside S due to their
structural similarities. This information should, therefore, be considered an estimation and a
guide for researchers, scientists, and drug development professionals.

Introduction

Rebaudioside S is a diterpenoid glycoside found in the leaves of the Stevia rebaudiana
Bertoni plant. As a member of the steviol glycoside family, it is utilized for its sweetening
properties in various food, beverage, and pharmaceutical applications. The stability of these
compounds under different processing and storage conditions, particularly with respect to
temperature and pH, is a critical factor for ensuring product quality, efficacy, and shelf-life. This
guide provides a comprehensive overview of the thermal and pH stability of steviol glycosides,
with a focus on data from Rebaudioside A, Rebaudioside M, and Stevioside as surrogates for
Rebaudioside S.

Thermal Stability

Steviol glycosides are generally recognized for their high heat stability, making them suitable
for use in a wide range of processed foods and beverages.
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Quantitative Data on Thermal Stability

The following table summarizes the thermal stability of Stevioside and Rebaudioside A under
various conditions.

Steviol Temperatur . . Degradatio
] Time Conditions Reference
Glycoside e (°C) n (%)
Stevioside up to 120 - Solid form Stable [11[2]
o ) Begins to
Stevioside >140 - Solid form [1][2]
degrade
Stevioside 105 48 hours Dry heating 91 [1][3]
o Distilled
Stevioside 80 8 hours 25 [1]
water
o Aqueous
Rebaudioside )
A 100 48 hours solution (6.5 32 [4]
mg/mL)
Agueous o
o Prolonged ) Significant
Stevioside 100 ) solution (6.5 [4]
heating decrease
mg/mL)
Steviol Pastries
) up to 200 - ) Stable [5]
Glycosides (baking)

pH Stability

The stability of steviol glycosides can be influenced by the pH of the surrounding medium,
particularly at elevated temperatures. In general, they exhibit good stability over a wide pH
range.

Quantitative Data on pH Stability

The tables below present the pH stability data for Rebaudioside A, Rebaudioside M, and
Stevioside.
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Rebaudioside A

Temperatur

Buffer/Medi

Degradatio

pH Time Reference
e (°C) um n (%)
Citrate and
3 <30 6 months phosphate <6 [6]
buffers
Phosphate
7 30 6 months up to 25 [6]
buffer
7 30 6 months Citrate buffer <5 [6]
Increased
24-35 80 - Soft drinks degradation [6]
at lower pH
Acidic
Significant
2.6 37 4 months carbonated ] [6]
degradation
beverage
Phosphoric
2.4 100 4 hours ) 40 [7]
acid
2.6 100 4 hours Citric acid 40 [7]
Rebaudioside M
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Temperatur . . .
pH Time Conditions Stability Reference
e (°C)
Mock o
2.8,3.2,3.8, Minimal
5, 20, 30, 40 26 weeks beverage ) [8]
4.2 ] degradation
solutions
Yielded three
0.1 M _
minor
2.0 80 24 hours phosphoric ) 9]
i degradation
acid
compounds
Generally
stable, similar
Aqueous
2-8 - - _ to [10]
solutions o
Rebaudioside
A
Stevioside
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Temperatur ) o Degradatio
pH Time Conditions Reference
e (°C) n (%)
Agqueous
2.0-10.0 up to 120 ] Stable [1][2]
solution
Agueous
1.0 ) Degraded [1112]
solution
Total
Strong acidic B
1 80 2 hours N decompositio  [11]
conditions
n
Acidic Complete
2 80 72 hours N ] [12][13]
conditions degradation
Acidic
3 80 72 hours - up to 55 [12][13]
conditions
Aqueous Practically no
2-10 60 2 hours ] ] [5]
solution degradation
80 8 hours 0.1 M HCI 81 [1]
80 8 hours 0.1 M NaOH 100 [1]
0.1 M Citric
80 8 hours ) 86 [1]
acid
0.1M
80 8 hours Phosphoric 98 [1]
acid

Experimental Protocols

The following sections detail generalized experimental methodologies for assessing the

thermal and pH stability of steviol glycosides, synthesized from various cited studies.

Thermal Stability Assessment (Forced Degradation)

Objective: To evaluate the stability of the steviol glycoside under elevated temperature

conditions.
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Methodology:
e Sample Preparation:
o Accurately weigh a known amount of the Rebaudioside S standard.

o For solid-state stability, place the powder in a controlled temperature and humidity
chamber.

o For solution stability, dissolve the standard in a specific solvent (e.qg., purified water, buffer
solution) to a known concentration (e.g., 500 mg/L).

o Stress Conditions:
o Expose the samples to a range of high temperatures (e.g., 60, 80, 100, 120, 140 °C).
o Maintain the temperature for a defined period (e.qg., 1, 2, 4, 8, 24, 48 hours).

e Sample Analysis:

[e]

At specified time intervals, withdraw samples.

[e]

Allow samples to cool to room temperature.

o

If necessary, dilute the samples to an appropriate concentration for analysis.

[¢]

Analyze the samples using a validated High-Performance Liquid Chromatography (HPLC)
method.

o Data Analysis:
o Quantify the remaining percentage of the parent compound (Rebaudioside S).
o Identify and quantify any degradation products formed.

o Calculate the degradation rate constant if performing kinetic studies.

pH Stability Assessment (Forced Degradation)
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Objective: To determine the stability of the steviol glycoside across a range of pH values.
Methodology:
e Sample Preparation:

o Prepare a stock solution of Rebaudioside S in a suitable solvent (e.g., 30% acetonitrile in
water).

o Prepare a series of buffer solutions covering the desired pH range (e.g., pH 2, 3, 5, 7, 9).
Commonly used buffers include citrate and phosphate buffers.

o Add a known volume of the Rebaudioside S stock solution to each buffer to achieve the
target final concentration.

e Stress Conditions:

o Incubate the prepared solutions at a constant temperature (e.g., room temperature, 40,
60, 80 °C).

o Maintain the incubation for a defined period, with samples taken at various time points
(e.g., 0, 24, 48, 72 hours; or over several weeks/months for long-term studies).

e Sample Analysis:
o At each time point, withdraw an aliquot of the sample.
o Neutralize the sample if necessary to stop further degradation.
o Analyze the sample by a validated HPLC method.

o Data Analysis:

o

Determine the concentration of the remaining Rebaudioside S.

[¢]

Calculate the percentage of degradation at each pH and time point.

[¢]

Characterize any major degradation products using techniques like LC-MS/MS.
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Analytical Method: High-Performance Liquid
Chromatography (HPLC)

A generalized HPLC method for the analysis of steviol glycosides is described below. Method

parameters may need to be optimized for specific applications.

Instrumentation: HPLC system with a UV or Charged Aerosol Detector (CAD).

Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 um) or a specialized column for steviol
glycosides like an amino or mixed-mode column.

Mobile Phase: A gradient or isocratic mixture of acetonitrile and a buffer (e.g., sodium
phosphate or ammonium formate at a slightly acidic pH, such as 2.6 or 3.0). A common
mobile phase composition is a 32:68 (v/v) mixture of acetonitrile and sodium phosphate
buffer (10 mmol/L, pH 2.6).[14]

Flow Rate: Typically 1.0 mL/min.[14]

Column Temperature: Maintained at a constant temperature, for example, 40 °C.[14]
Detection: UV detection at 210 nm.

Injection Volume: 20 pL.[14]

Quantification: Based on the peak area of the analyte compared to a standard calibration
curve.

Visualizations

The following diagrams illustrate a typical experimental workflow for stability testing and a

potential degradation pathway for Rebaudioside S under acidic conditions, based on studies

of related steviol glycosides.
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Caption: Experimental workflow for stability testing of Rebaudioside S.
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Caption: Potential degradation pathway of Rebaudioside S in acidic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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